Cas no 1006482-09-2 (1-Benzyl-3-isothiocyanato-1H-pyrazole)
1006482-09-2 structure
Product Name:1-Benzyl-3-isothiocyanato-1H-pyrazole
CAS No:1006482-09-2
MF:C11H9N3S
MW:215.274260282516
CID:2111714
Update Time:2023-08-04
1-Benzyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-3-isothiocyanato-1H-pyrazole
- 1-Benzyl-3-isothiocyanato-1H-pyrazole
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- Inchi: 1S/C11H9N3S/c15-9-12-11-6-7-14(13-11)8-10-4-2-1-3-5-10/h1-7H,8H2
- InChI Key: XMDCCIKCGQCLSC-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CN(CC2C=CC=CC=2)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Topological Polar Surface Area: 62.3
1-Benzyl-3-isothiocyanato-1H-pyrazole Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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